3-Chloro-7,8-difluoroquinolin-4(1H)-one
Description
3-Chloro-7,8-difluoroquinolin-4(1H)-one is a fluorinated quinolinone derivative characterized by a bicyclic aromatic core with chlorine and fluorine substituents at positions 3, 7, and 6. Quinolinones are pivotal in medicinal chemistry due to their structural versatility and bioactivity, particularly as kinase inhibitors, antimicrobial agents, or intermediates in drug synthesis .
Properties
CAS No. |
1204810-01-4 |
|---|---|
Molecular Formula |
C9H4ClF2NO |
Molecular Weight |
215.584 |
IUPAC Name |
3-chloro-7,8-difluoro-1H-quinolin-4-one |
InChI |
InChI=1S/C9H4ClF2NO/c10-5-3-13-8-4(9(5)14)1-2-6(11)7(8)12/h1-3H,(H,13,14) |
InChI Key |
IRPGSZUAMZWYRR-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C2=C1C(=O)C(=CN2)Cl)F)F |
Synonyms |
3-Chloro-7,8-difluoro-4-hydroxyquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
The structural and functional attributes of 3-Chloro-7,8-difluoroquinolin-4(1H)-one are best contextualized against related quinolinone derivatives and heterocyclic analogs. Below is a detailed analysis:
Structural and Functional Analogues
Table 1: Comparative Analysis of Key Compounds
Key Insights
Substituent Effects on Reactivity and Solubility: The 3-Chloro-7,8-dimethoxyquinolin-2(1H)-one () shares halogen and oxygen substituents but differs in ketone position (C2 vs. C4). Sulfonyl and trifluoromethyl groups () introduce strong electron-withdrawing effects, altering redox properties and acidity compared to the target compound’s chlorine/fluorine motif .
Synthetic Accessibility :
- The target compound’s synthesis likely parallels methods in , where cyclization under alkaline conditions and selective purification are critical. However, fluorine incorporation may require specialized fluorinating agents, increasing complexity versus methoxy or sulfonyl derivatives .
Biological and Chemical Applications: Amino-methyl-pyridine derivatives () exhibit enhanced steric bulk and hydrogen-bonding capacity, making them candidates for targeted therapies. In contrast, the target compound’s compact structure may favor passive membrane diffusion . Tetrahydroisoquinoline analogs () with nitrile groups are more reactive in nucleophilic substitutions, whereas quinolinones like the target compound are typically stable under physiological conditions .
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